Cas no 1248907-80-3 (3-([1,1'-Biphenyl]-4-yl)-5-(azetidin-3-yl)-1,2,4-oxadiazole)

• Product Name: 3-([1,1'-Biphenyl]-4-yl)-5-(azetidin-3-yl)-1,2,4-oxadiazole
• CAS No: 1248907-80-3
• MF: C₁₇H₁₅N₃O
• MW: 277.320503473282
• MDL: MFCD18459074
• CID: 5158005
• PubChem ID: 49657876
• Update Time: 2025-05-24

3-([1,1'-Biphenyl]-4-yl)-5-(azetidin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-([1,1'-Biphenyl]-4-yl)-5-(azetidin-3-yl)-1,2,4-oxadiazole
• starbld0046979
• 5-(azetidin-3-yl)-3-{[1,1'-biphenyl]-4-yl}-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-(3-azetidinyl)-3-[1,1'-biphenyl]-4-yl-

• MDL： MFCD18459074
• Inchi： 1S/C17H15N3O/c1-2-4-12(5-3-1)13-6-8-14(9-7-13)16-19-17(21-20-16)15-10-18-11-15/h1-9,15,18H,10-11H2
• InChI Key： YORGTQZSEGUXNC-UHFFFAOYSA-N
• SMILES： O1C(C2CNC2)=NC(C2C=CC(C3C=CC=CC=3)=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 2.9
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-([1,1'-Biphenyl]-4-yl)-5-(azetidin-3-yl)-1,2,4-oxadiazole

Exploring the Potential of 3-([1,1'-Biphenyl]-4-yl)-5-(azetidin-3-yl)-1,2,4-oxadiazole (CAS No. 1248907-80-3) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 3-([1,1'-Biphenyl]-4-yl)-5-(azetidin-3-yl)-1,2,4-oxadiazole (CAS No. 1248907-80-3) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a 1,2,4-oxadiazole core linked to a biphenyl moiety and an azetidine ring, represents a promising scaffold for drug development. Researchers are increasingly focusing on its potential applications in targeting G protein-coupled receptors (GPCRs) and enzyme inhibition, areas that dominate current pharmaceutical research.

The unique structural features of CAS No. 1248907-80-3 contribute to its molecular diversity and binding capabilities. The 1,2,4-oxadiazole ring, known for its metabolic stability and hydrogen-bonding capacity, combined with the conformational flexibility of the azetidin-3-yl group, makes this compound particularly valuable in structure-activity relationship (SAR) studies. Recent publications highlight its role in modulating neurotransmitter receptors, sparking discussions about its potential in central nervous system (CNS) disorders—a hot topic in 2023's drug discovery landscape.

From a synthetic chemistry perspective, the preparation of 3-([1,1'-Biphenyl]-4-yl)-5-(azetidin-3-yl)-1,2,4-oxadiazole involves innovative cyclization strategies and catalyzed coupling reactions. These methods align with the pharmaceutical industry's growing emphasis on green chemistry and atom economy, addressing frequent search queries about sustainable synthetic approaches. The compound's logP value and permeability characteristics, frequently analyzed in ADMET predictions, suggest favorable drug-like properties that researchers are actively investigating.

In biological evaluations, preliminary studies indicate that this oxadiazole derivative exhibits selective affinity toward certain kinase targets, placing it within the spotlight of precision medicine discussions. Its biphenyl-azetidine-oxadiazole architecture serves as a template for designing allosteric modulators, a trending concept in drug design forums and molecular modeling communities. The scientific literature shows growing citations of this scaffold in patents related to inflammatory pathways and metabolic regulation.

The pharmacological profile of CAS 1248907-80-3 continues to attract attention in high-throughput screening campaigns. With increasing interest in fragment-based drug discovery (a frequently searched term in 2023), this compound's balanced molecular weight and hydrogen bond acceptors/donors make it an excellent candidate for lead optimization programs. Computational chemists particularly value its 3D pharmacophore features when building virtual compound libraries.

Quality control analyses of 3-([1,1'-Biphenyl]-4-yl)-5-(azetidin-3-yl)-1,2,4-oxadiazole typically employ advanced techniques like HPLC-MS and NMR spectroscopy, reflecting industry standards that quality-conscious researchers frequently inquire about. The compound's crystalline form stability—another trending discussion point in preformulation studies—has been characterized through XRPD analysis, ensuring reproducibility in biological assays.

As the pharmaceutical industry shifts toward targeted therapies (a dominant theme in recent conferences), the azetidine-containing oxadiazole framework presents opportunities for developing selective inhibitors. Its structural novelty addresses the persistent challenge of off-target effects—a common search term among medicinal chemists. Several research groups have reported derivatives of this core structure showing improved bioavailability profiles in preclinical models.

Looking forward, 1248907-80-3 and its analogs continue to inspire research in hit-to-lead optimization. The compound's presence in recent chemical biology publications underscores its relevance to proteomics and signal transduction studies—areas experiencing exponential growth. With proper molecular modifications guided by computational predictions (a highly searched technique), this scaffold may yield clinical candidates for various therapeutic areas.